Cas no 387845-47-8 (methyl 2-1-(methylamino)cyclopropylacetate)

• Product Name: methyl 2-1-(methylamino)cyclopropylacetate
• CAS No: 387845-47-8
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 3961295
• PubChem ID: 84075589
• Update Time: 2025-09-27

methyl 2-1-(methylamino)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneacetic acid, 1-(methylamino)-, methyl ester
• methyl 2-1-(methylamino)cyclopropylacetate
• methyl 2-[1-(methylamino)cyclopropyl]acetate
• HVOOKJCMCQKIJL-UHFFFAOYSA-N
• methyl [1-(methylamino)cyclopropyl]acetate
• 387845-47-8
• EN300-1653239

• Inchi： 1S/C7H13NO2/c1-8-7(3-4-7)5-6(9)10-2/h8H,3-5H2,1-2H3
• InChI Key： HVOOKJCMCQKIJL-UHFFFAOYSA-N
• SMILES： O(C)C(CC1(CC1)NC)=O

Computed Properties

• Exact Mass: 143.094628657Da
• Monoisotopic Mass: 143.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 2-1-(methylamino)cyclopropylacetate

Introduction to Methyl 2-1-(Methylamino)cyclopropylacetate (CAS No. 387845-47-8)

Methyl 2-1-(Methylamino)cyclopropylacetate, with the CAS number 387845-47-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a cyclopropyl ring substituted with an acetate group and a methylamino side chain, which together contribute to its distinct chemical properties and reactivity.

The cyclopropyl moiety is a key feature of this compound, offering a rigid three-membered ring that can influence the conformation and electronic properties of the molecule. This structural element is often exploited in medicinal chemistry for its ability to enhance binding affinity and selectivity when interacting with biological targets. The presence of the acetate group provides a polar functional handle, facilitating further chemical modifications and derivatization, which are crucial steps in the synthesis of more complex pharmaceutical agents.

In recent years, there has been growing interest in the development of novel compounds with cyclopropyl substituents due to their potential to interact with biological receptors in unique ways. Research has shown that such compounds can exhibit improved metabolic stability and reduced toxicity compared to their acyclic counterparts. This makes them attractive candidates for further investigation in the quest for new therapeutic agents.

The Methylamino group in Methyl 2-1-(Methylamino)cyclopropylacetate adds another layer of complexity to the molecule. Methylamino groups are commonly found in biologically active compounds and are known for their ability to participate in hydrogen bonding interactions. These interactions can be critical for the binding affinity and specificity of a drug molecule to its target receptor. Additionally, the methylamino group can influence the solubility and pharmacokinetic properties of the compound, making it an important consideration in drug design.

Recent studies have highlighted the importance of understanding the role of substituents like methylamino in modulating the pharmacological activity of molecules. For instance, research has demonstrated that compounds containing methylamino groups can exhibit potent activity against various biological targets, including enzymes and receptors involved in disease pathways. This has spurred further investigation into the synthesis and characterization of derivatives of Methyl 2-1-(Methylamino)cyclopropylacetate, with the aim of identifying new lead compounds for drug development.

The synthesis of Methyl 2-1-(Methylamino)cyclopropylacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The cyclopropyl ring is typically introduced through cyclization reactions, while the acetate and methylamino groups are incorporated via nucleophilic substitution or other functional group transformations. Advanced synthetic techniques, such as transition metal-catalyzed reactions, have been employed to improve efficiency and selectivity in these processes.

The chemical properties of Methyl 2-1-(Methylamino)cyclopropylacetate make it a versatile building block for the synthesis of more complex molecules. Its unique structure allows for diverse modifications, enabling chemists to explore a wide range of pharmacological profiles. This flexibility is particularly valuable in drug discovery programs where multiple analogs need to be rapidly synthesized and evaluated.

In conclusion, Methyl 2-1-(Methylamino)cyclopropylacetate (CAS No. 387845-47-8) is a promising compound with significant potential in pharmaceutical research. Its distinct structural features, including the cyclopropyl ring and methylamino group, contribute to its unique chemical properties and reactivity. Ongoing research continues to uncover new applications for this compound, making it an important subject of study in the field of medicinal chemistry.